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Compound of Interest |

Compound Name: 2-Chloro-5-methylbenzaldehyde
CAS No.: 14966-09-7
Cat. No.: B3000574

Executive Safety Summary & Verification

CRITICAL IDENTITY CHECK: The CAS number provided in your request (55156-33-3) does
not correspond to standard registries for 2-Chloro-5-methylbenzaldehyde.[1] The standard
CAS for this compound is 14966-09-7.[1][2][3][4][5][6]

» Action: Verify your container label. If the chemical name is correct, proceed with this guide. If
the CAS matches a different chemical structure, STOP and verify the MSDS, as hazards
may differ significantly.[1]

Immediate Disposal Classification:

e Primary Waste Stream:Halogenated Organic Waste (Do NOT mix with non-halogenated
solvents).[1]

» RCRA Status (USA): Not P- or U-listed by name, but regulated as a characteristic hazardous
waste if it exhibits toxicity or ignitability.[1] It must be incinerated at a facility permitted for
halogenated organics to prevent dioxin formation.

e Physical State: Low-melting solid (MP: ~34-36°C).[1] It may exist as a supercooled liquid or
sludge in the laboratory.

Hazard Characterization & Causality
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To dispose of this chemical safely, you must understand the why behind the protocols.

Property

Value

Disposal Implication
(Causality)

Structure

Chlorinated Aromatic Aldehyde

Halogenated Stream: Chlorine
atoms require high-
temperature incineration
(>1100°C) with acid gas
scrubbing.[1] Fuel blending is
generally prohibited.[7]

Reactivity

Aldehyde Group (-CHO)

Segregation: Aldehydes
oxidize easily.[1] NEVER mix
with strong oxidizers (e.g.,
Nitric Acid) or amines in the
waste container.[1] This can
cause exothermic runaway or

polymerization.

Physical State

MP: 34-36°C

Container Choice: It can melt
in warm storage. Use wide-
mouth HDPE or glass
containers to prevent
"freezing" in narrow necks,
which complicates transfer at

the disposal facility.[1]

Toxicity

H315, H319, H335 (Irritant)

PPE: Standard nitrile gloves
are sufficient for splash
protection, but double-gloving
is recommended during waste

consolidation.[1]

Pre-Disposal Protocol: Segregation & Packaging

The Golden Rule:Segregation at the source prevents costly re-classification and dangerous

reactions.
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Step 1: Container Selection

o Recommended: High-Density Polyethylene (HDPE) carboy or amber glass bottle.[1]

e Avoid: Metal cans (aldehydes can oxidize to acids, potentially corroding metal over long
storage).[1]

Step 2: Labeling (Mandatory)

Your waste tag must explicitly list:
e "2-Chloro-5-methylbenzaldehyde” (Do not use abbreviations).
e "Halogenated Organic" checkbox selected.

o Hazard Checkboxes: Irritant, Toxic.

Step 3: Chemical Compatibility Check

Before adding to a central waste carboy, verify the existing contents.[1]
o COMPATIBLE: Dichloromethane (DCM), Chloroform, Chlorobenzene.[1]
e INCOMPATIBLE (Do NOT Add):

o Ammonia or amine-containing waste (forms imines/polymers).[1]

o Nitric acid or Chromic acid waste (violent oxidation).[1]

o Aqueous basic waste (Cannizzaro reaction risk).[1]

Operational Workflows
Workflow A: Routine Waste Generation

This logic flow ensures the material ends up in the correct incineration stream.
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Label: Halogenated Solid
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(2-Chloro-5-methylbenzaldehyde)

YES (e.g., DCM)
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due to solute

Non-Halogenated Stream
(Segregate as ‘Halogen Contaminated’)

NO (e.g., Methanol)

Click to download full resolution via product page

Figure 1: Decision tree for routing 2-Chloro-5-methylbenzaldehyde waste. Note that even if
dissolved in a non-halogenated solvent (like methanol), the presence of the chlorine atom in
the solute forces the entire mixture into the Halogenated Waste stream.[1]

Workflow B: Spill Response Procedure

Scenario: A 509 bottle drops and shatters. The material is a semi-solid sludge.
 |solate: Evacuate the immediate area (radius 10 ft). Mark "Spill."

o PPE: Don safety goggles, lab coat, and double nitrile gloves.[1] If dust is present, use an
N95 or half-mask respirator.[1]

e Containment:
o Do not use water (spreads the organic).[1]
o Surround the spill with vermiculite or spill pillows.
e Cleanup:
o If Solid: Scoop carefully using a plastic dustpan to avoid sparking.

o If Liquid/Sludge: Cover with an inert absorbent (vermiculite, sand, or clay).[1] Do not use
paper towels (flammability risk with aldehydes).[1]

o Decontamination: Wipe the surface with a mild soap solution, followed by water.

© 2026 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b3000574?utm_src=pdf-body-img
https://www.benchchem.com/product/b3000574?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/perfluoro_2-methyl-3-oxahexanoic_-acid
https://pubchem.ncbi.nlm.nih.gov/compound/perfluoro_2-methyl-3-oxahexanoic_-acid
https://pubchem.ncbi.nlm.nih.gov/compound/perfluoro_2-methyl-3-oxahexanoic_-acid
https://pubchem.ncbi.nlm.nih.gov/compound/perfluoro_2-methyl-3-oxahexanoic_-acid
https://pubchem.ncbi.nlm.nih.gov/compound/perfluoro_2-methyl-3-oxahexanoic_-acid
https://pubchem.ncbi.nlm.nih.gov/compound/perfluoro_2-methyl-3-oxahexanoic_-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3000574?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

» Disposal: Place all absorbent and debris into a wide-mouth jar. Label as "Debris
contaminated with 2-Chloro-5-methylbenzaldehyde."[1]

Regulatory & Compliance Framework
e US EPA (RCRA):

o While not explicitly listed, this chemical is a "Generator Knowledge" waste.[1] You are
legally required to identify the chlorine content.

o Land Ban: Halogenated organic compounds are generally banned from land disposal
(landfills) without prior treatment.[1] Incineration is the only compliant path.

e Transport (DOT):

o If shipping waste off-site, it likely falls under UN 3077 (Environmentally Hazardous
Substance, Solid, N.O.S.) if the quantity exceeds reportable limits, or UN 3335 (Aviation
Regulated Solid) depending on the carrier.[1] Always consult your EHS officer for shipping
manifests.

References

e PubChem. (n.d.).[1] 2-Chloro-5-methylbenzaldehyde Compound Summary (CID
15647278).[1][3] National Library of Medicine. Retrieved October 26, 2023, from [Link][1]

o US Environmental Protection Agency. (2022).[1] Hazardous Waste Characteristics: A User-
Friendly Reference Document. EPA.gov. Retrieved October 26, 2023, from [Link][1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1.2,3,3,3-Tetrafluoro-2-(heptafluoropropoxy)propionic acid | C6HF1103 | CID 114481 -
PubChem [pubchem.ncbi.nlm.nih.gov]
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o To cite this document: BenchChem. [2-Chloro-5-methylbenzaldehyde proper disposal
procedures]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3000574#2-chloro-5-methylbenzaldehyde-proper-

disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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